Cas no 24902-11-2 (Benzo[b][1,10]phenanthrolin-7-amine)

• Product Name: Benzo[b][1,10]phenanthrolin-7-amine
• CAS No: 24902-11-2
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 256618
• PubChem ID: 25085689
• Update Time: 2025-04-19

Benzo[b][1,10]phenanthrolin-7-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,10]phenanthrolin-7-amine
• LogP
• quino[8,7-h]quinolin-6-amine
• Quinolino[8,7-h]quinolin-6-amine
• quinolino[8,7-h]quinolin-12-amine
• 24902-11-2
• DTXSID70947796
• 6-Amino-4,10-diazachrysene

• Inchi： 1S/C16H11N3/c17-14-9-13-11(16-12(14)4-2-8-19-16)6-5-10-3-1-7-18-15(10)13/h1-9H,17H2
• InChI Key： VKFHHGFQWFUCAN-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(=CC3C4C(=CC=CN=4)C=CC=3C=12)N

Computed Properties

• Exact Mass: 245.09543
• Monoisotopic Mass: 245.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 3

Experimental Properties

• Density: 1.358
• Boiling Point: 532°C at 760 mmHg
• Flash Point: 308.9°C
• Refractive Index: 1.843
• PSA: 51.8